Cas no 38447-82-4 (4-methylthian-4-ol)

• Product Name: 4-methylthian-4-ol
• CAS No: 38447-82-4
• MF: C₆H₁₂OS
• MW: 132.223880767822
• MDL: MFCD27950193
• CID: 2825072
• PubChem ID: 13057537
• Update Time: 2025-05-20

4-methylthian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyltetrahydro-2H-thiopyran-4-ol
• 2H-Thiopyran-4-ol, tetrahydro-4-methyl-
• 4-Methylthian-4-ol
• RYZAMMMGBAOMMC-UHFFFAOYSA-N
• 4-hydroxy-4-methyltetrahydrothiopyran
• AK563700
• C74963
• CS-0160869
• DB-102110
• DS-19656
• SCHEMBL209627
• 38447-82-4
• AKOS023414428
• DTXSID10516662
• DTXCID10467468
• 4-methylthian-4-ol

• MDL： MFCD27950193
• Inchi： 1S/C6H12OS/c1-6(7)2-4-8-5-3-6/h7H,2-5H2,1H3
• InChI Key： RYZAMMMGBAOMMC-UHFFFAOYSA-N
• SMILES： S1CCC(C)(CC1)O

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• XLogP3: 0.9

Experimental Properties

• Boiling Point: 216.1±33.0°C at 760 mmHg

4-methylthian-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-methylthian-4-ol

Introduction to 4-Methylthian-4-ol (CAS No. 38447-82-4)

4-Methylthian-4-ol is a compound with the CAS registry number 38447-82-4, which is widely recognized in the chemical and pharmaceutical industries. This compound belongs to the class of thiol ethers and has garnered significant attention due to its unique chemical properties and potential applications in various fields. The molecule consists of a sulfur atom at the center, bonded to two methyl groups and a hydroxyl group, making it a versatile compound with diverse functional groups.

Recent studies have highlighted the importance of thiol ethers like 4-methylthian-4-ol in the development of novel materials and therapeutic agents. For instance, researchers have explored its role in the synthesis of biocompatible polymers, which are increasingly used in drug delivery systems and tissue engineering. The compound's ability to form stable bonds under mild conditions makes it an ideal candidate for such applications.

The chemical structure of 4-methylthian-4-ol plays a crucial role in its reactivity and stability. The sulfur atom's lone pairs allow for strong bonding with other atoms, while the hydroxyl group introduces polarity, enhancing its solubility in polar solvents. This dual functionality makes it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals and agrochemicals.

One of the most promising areas of research involving CAS No. 38447-82-4 is its application in green chemistry. Scientists have developed eco-friendly methods to synthesize 4-methylthian-4-ol using renewable resources, reducing the environmental footprint of its production. These advancements align with global efforts to promote sustainable practices in the chemical industry.

In addition to its industrial applications, 4-methylthian-4-ol has shown potential in biomedical research. Studies have demonstrated its ability to act as a precursor for bioactive molecules, including antioxidants and anti-inflammatory agents. This has opened new avenues for its use in drug discovery and development.

The demand for CAS No. 38447-82-4 has grown significantly due to its versatility and compatibility with modern synthetic techniques. Its ability to undergo various reactions, such as nucleophilic substitution and oxidation, makes it a valuable tool for chemists working on complex molecule synthesis.

As research continues to uncover new properties and applications of 4-methylthian-4-ol, its role in the chemical landscape is expected to expand further. With ongoing advancements in synthetic methods and material science, this compound is poised to play a pivotal role in shaping future innovations across multiple industries.